Cas no 2137555-37-2 ((5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride)

• Product Name: (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride
• CAS No: 2137555-37-2
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 5821845
• PubChem ID: 165472381
• Update Time: 2025-06-08

(5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride
• EN300-1117518
• 2137555-37-2
• (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride

• Inchi： 1S/C10H12ClNO4S/c11-17(13,14)5-6-3-10(16-12-6)8-4-7-1-2-9(8)15-7/h3,7-9H,1-2,4-5H2
• InChI Key： KSSZYOLDGHVZFM-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2CC3CCC2O3)ON=1)(=O)=O

Computed Properties

• Exact Mass: 277.0175567g/mol
• Monoisotopic Mass: 277.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride

Introduction to (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride (CAS No. 2137555-37-2)

(5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride (CAS No. 2137555-37-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 7-oxabicyclo[2.2.1]heptane ring and a methanesulfonyl chloride functional group. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a versatile intermediate in synthetic chemistry.

The 7-oxabicyclo[2.2.1]heptane ring, also known as norbornene oxide, is a seven-membered ring containing an oxygen atom and a double bond. This ring system is known for its high chemical reactivity and stability, making it an attractive scaffold for the synthesis of complex molecules with diverse biological activities. The presence of this ring in (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride enhances its potential for forming stable and biologically active derivatives.

The methanesulfonyl chloride functional group is a reactive electrophile that can undergo nucleophilic substitution reactions with various nucleophiles, such as amines, alcohols, and thiols. This reactivity makes it a valuable reagent in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds, which are often used in the development of pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride in the development of new therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. One notable example is its use in the synthesis of inhibitors targeting protein kinases, which are key players in many signaling pathways associated with cancer and inflammatory diseases.

In addition to its potential as a therapeutic agent, (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride has also been explored for its utility as an intermediate in the synthesis of other bioactive molecules. Its unique combination of functional groups allows for the facile introduction of various substituents, enabling the creation of a wide range of structurally diverse compounds with tailored biological properties.

The synthetic accessibility of (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride has been improved through recent advancements in synthetic methods. Researchers have developed efficient and scalable routes to synthesize this compound from readily available starting materials, making it more accessible for large-scale applications in both academic and industrial settings.

In terms of safety and handling, it is important to note that methanesulfonyl chloride is a highly reactive compound that can release toxic fumes when exposed to moisture or heat. Therefore, appropriate safety measures should be taken when handling this compound to ensure the well-being of laboratory personnel.

The future prospects for (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride are promising. Ongoing research aims to further explore its biological activities and optimize its properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale.

In conclusion, (5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazol-3-yl)methanesulfonyl chloride (CAS No. 2137555-37-2) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutic agents and as a versatile intermediate in synthetic chemistry.